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Compound of Interest

Compound Name: rostratin C

Cat. No.: B1250761

{ Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the handling, storage, and

experimental use of Rostratin C, a cytotoxic disulfide compound. The information is intended

to guide researchers in the safe and effective use of this potent natural product in a laboratory

setting.

Compound Information

Rostratin C is a cytotoxic disulfide originally isolated from the marine-derived fungus

Exserohilum rostratum. It belongs to the epidithiodiketopiperazine (ETP) class of natural

products, which are known for their diverse and potent biological activities.

Table 1: Physicochemical Properties of Rostratin C

Property Value Source
Molecular Formula C20H24N20sS2 [1]
Molecular Weight 484.54 g/mol [1]
) General knowledge of similar
Appearance Solid (assumed)
compounds
ICso (HCT-116) 0.76 pg/mL [1]

Handling and Storage
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Proper handling and storage are crucial to maintain the integrity and activity of Rostratin C. As
a disulfide-containing compound, it may be sensitive to reducing and oxidizing agents, as well
as pH extremes.

Personal Protective Equipment (PPE)

When handling Rostratin C powder or solutions, it is essential to use appropriate personal
protective equipment to avoid exposure.

o Gloves: Wear nitrile or latex gloves.
o Eye Protection: Use safety glasses or goggles.
e Lab Coat: A standard laboratory coat should be worn.

o Respiratory Protection: If working with the powder and there is a risk of aerosolization, a dust
mask or respirator is recommended.

Storage Conditions

To ensure the stability of Rostratin C, follow these storage recommendations:

Table 2: Recommended Storage Conditions for Rostratin C

Storage ] .
Form Duration Recommendations
Temperature
Store in a tightly
Solid (Powder) -20°C Up to 24 months sealed vial to prevent
moisture absorption.
Aliquot into single-use
Up to 1 month at i
) volumes to avoid
Stock Solutions -20°C or -80°C -20°C, up to 6 months

repeated freeze-thaw
at -80°C
cycles.

Note: Commercial suppliers suggest that the product is stable at room temperature for a few
days during ordinary shipping. However, for long-term storage, the recommended low-
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temperature conditions should be maintained.

Dissolution

Rostratin C is a complex organic molecule, and its solubility should be empirically determined
for specific applications.

e Primary Solvent: Dimethyl sulfoxide (DMSO) is a common solvent for dissolving many
organic compounds for in vitro studies.

e Procedure for Preparing Stock Solutions:

o

Allow the vial of solid Rostratin C to equilibrate to room temperature for at least one hour
before opening to prevent condensation.

o

Add the desired volume of high-purity DMSO to the vial to achieve the target concentration
(e.g., 10 mM).

o

Gently vortex or sonicate the vial until the compound is completely dissolved.

[¢]

Aliquot the stock solution into smaller, single-use vials and store at -20°C or -80°C.

Experimental Protocols

The following protocols are based on the known cytotoxic activity of Rostratin C against the
human colon carcinoma cell line HCT-116 and general methodologies for similar compounds.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines a general procedure to determine the cytotoxic effects of Rostratin C on
HCT-116 cells using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
assay.

Materials:
e HCT-116 human colon carcinoma cell line

e McCoy's 5A medium (or other suitable medium for HCT-116)
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» Fetal Bovine Serum (FBS)

 Penicillin-Streptomycin solution

o Rostratin C stock solution (in DMSO)

e MTT solution (5 mg/mL in PBS)

e DMSO

o 96-well cell culture plates

o Phosphate-Buffered Saline (PBS)

e Microplate reader

Protocol:

o Cell Seeding:

o Culture HCT-116 cells in McCoy's 5A medium supplemented with 10% FBS and 1%
penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO-.

o Harvest cells and seed them into 96-well plates at a density of 5,000-10,000 cells per well
in 100 pL of culture medium.

o Incubate the plates for 24 hours to allow for cell attachment.

o Compound Treatment:

o Prepare serial dilutions of Rostratin C from the stock solution in culture medium to
achieve the desired final concentrations. Ensure the final DMSO concentration in all wells
(including controls) is consistent and non-toxic to the cells (typically < 0.5%).

o Remove the old medium from the wells and add 100 pL of the medium containing the
different concentrations of Rostratin C. Include a vehicle control (medium with DMSO
only) and a no-treatment control.
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o Incubate the plates for 48-72 hours.

e MTT Assay:

o After the incubation period, add 10 pL of MTT solution to each well.

o

Incubate the plates for an additional 2-4 hours at 37°C, allowing the MTT to be
metabolized into formazan crystals by viable cells.

o

Carefully remove the medium from each well.

Add 100 pL of DMSO to each well to dissolve the formazan crystals.

[¢]

[¢]

Gently shake the plates for 5-10 minutes to ensure complete dissolution.
o Data Acquisition:
o Measure the absorbance of each well at 570 nm using a microplate reader.

o Calculate the percentage of cell viability for each concentration relative to the vehicle

control.

o Plot the cell viability against the log of the Rostratin C concentration to determine the ICso

value.

Workflow for MTT Assay
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Plate Setup

Compound Treatment

[Dissolve formazan in DMSO]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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